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Compound of Interest

Compound Name: 1,3,2-Dioxathiolane 2,2-dioxide

Cat. No.: B136020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and

does not replace a formal risk assessment or consultation with a qualified safety professional.

Always refer to the most current Safety Data Sheet (SDS) for ethylene sulfate and follow all

applicable institutional and regulatory guidelines.

Executive Summary
Ethylene sulfate (CAS No. 1072-53-3), also known as 1,3,2-dioxathiolane 2,2-dioxide, is a

highly reactive cyclic sulfate ester. It is recognized as a potent alkylating agent and is classified

as a suspected human carcinogen.[1][2][3] Its reactivity also presents significant handling

challenges, including sensitivity to moisture, leading to corrosive byproducts. This guide

provides an in-depth overview of the health and safety information pertinent to the handling of

ethylene sulfate in a research and development setting. It consolidates available toxicity data,

outlines emergency procedures, and details best practices for safe handling, storage, and

disposal.

Chemical and Physical Properties
A summary of the key physical and chemical properties of ethylene sulfate is presented in

Table 1. Understanding these properties is crucial for safe handling and storage.
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Property Value Reference

Molecular Formula C₂H₄O₄S [1][3][4]

Molecular Weight 124.12 g/mol [3][4]

Appearance White to off-white solid [2]

Melting Point 95-97 °C [2]

Boiling Point 231.1 ± 7.0 °C at 760 Torr [2]

Density
1.604 ± 0.06 g/cm³ (20 °C, 760

Torr)
[2]

Flash Point 93.5 ± 18.2 °C [2]

Solubility
Soluble in Chloroform,

Methanol
[2]

Vapor Pressure 0.91-1.7 Pa at 20-25 °C [2]

Toxicological Information
Ethylene sulfate is a hazardous substance with significant toxicological concerns. Its primary

mechanism of toxicity is through alkylation of biological macromolecules, including DNA.[2][3]

Acute Toxicity
Quantitative data on the acute toxicity of ethylene sulfate is limited. The available data is

summarized in Table 2.
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Route Species Value Classification Reference

Oral Rat
LD50: >300

<=2000 mg/kg

Harmful if

swallowed

(Category 4)

[1]

Dermal
Data not

available
- -

Inhalation
Data not

available
- -

No specific dermal or inhalation LD50/LC50 values were found in the reviewed literature. Given

its corrosive nature and classification as a potent alkylating agent, significant toxicity is

expected via these routes.

Skin and Eye Irritation/Corrosion
Ethylene sulfate is classified as causing severe skin burns and eye damage (Category 1B).[1]

[5] Contact can lead to immediate and irreversible tissue damage.

Sensitization
Ethylene sulfate is a skin sensitizer (Category 1B), meaning it can cause an allergic skin

reaction upon repeated contact.[1][5]

Carcinogenicity, Mutagenicity, and Genotoxicity
Ethylene sulfate is suspected of causing cancer (Carcinogenicity Category 2).[1][5] Its

structural similarity to known carcinogens like dimethyl sulfate supports this classification.[2][3]

As a potent alkylating agent, it can directly interact with and modify DNA, leading to mutations

and potentially initiating carcinogenesis. While specific mutagenicity studies on ethylene sulfate

were not found, alkylating agents as a class are known to be mutagenic.

Mechanism of Action: Alkylating Agent
Alkylating agents exert their toxic effects by transferring an alkyl group to nucleophilic sites on

biological macromolecules. In the context of carcinogenicity, the primary target is DNA. The

electrophilic nature of ethylene sulfate allows it to react with the nitrogen and oxygen atoms of
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DNA bases, leading to the formation of DNA adducts. These adducts can disrupt normal DNA

replication and transcription, leading to mutations. If these mutations occur in critical genes,

such as proto-oncogenes or tumor suppressor genes, they can lead to the initiation of cancer.

General Mechanism of Ethylene Sulfate as a DNA Alkylating Agent

Ethylene Sulfate
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Caption: General signaling pathway of ethylene sulfate-induced carcinogenesis.

Hazards Identification and Reactivity
GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Skin Sensitization 1B
H317: May cause an allergic

skin reaction

Carcinogenicity 2
H351: Suspected of causing

cancer

(Data sourced from Apollo Scientific SDS)[1]

Reactivity and Stability
Ethylene sulfate is sensitive to moisture and hydrolyzes to form ethylene glycol and sulfuric

acid.[6] This reaction can be vigorous and generates corrosive products. It should be stored in

a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing

agents.[1] Heating may cause expansion or decomposition, leading to violent rupture of

containers.[1]

Decomposition Products
The primary decomposition products upon contact with water are ethylene glycol and sulfuric

acid.[6] This mixture is corrosive and presents its own set of hazards. Ethylene glycol is toxic if

ingested and can cause central nervous system depression, metabolic acidosis, and kidney

damage.[7][8] Sulfuric acid is a strong corrosive that can cause severe burns upon contact.[9]
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Hydrolysis of Ethylene Sulfate
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Caption: Decomposition of ethylene sulfate in the presence of water.

Safe Handling and Personal Protective Equipment
(PPE)
Given the significant hazards of ethylene sulfate, stringent safety precautions are mandatory.

Engineering Controls
Fume Hood: All work with ethylene sulfate must be conducted in a certified chemical fume

hood to prevent inhalation of dust or vapors.

Designated Area: Establish a designated area for handling ethylene sulfate, clearly marked

with warning signs indicating its carcinogenic and corrosive nature.

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is essential. The following should be considered the minimum

requirement:
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PPE Specification

Gloves

Double gloving is recommended. Use

chemically resistant gloves (e.g., nitrile or

neoprene). Consult glove manufacturer's

compatibility charts.

Eye Protection Chemical splash goggles and a face shield.

Lab Coat
A chemically resistant lab coat or apron worn

over a standard lab coat.

Respiratory

A respirator may be required for certain

operations, such as cleaning up large spills.

Consult with your institution's safety officer.

Handling Procedures
Avoid all personal contact, including inhalation and skin/eye contact.[1]

Do not eat, drink, or smoke in areas where ethylene sulfate is handled.[1]

Use dry, clean-up procedures for any spills and avoid generating dust.[1]

Keep containers securely sealed when not in use.[1]

Wash hands thoroughly after handling.[1]
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Ethylene Sulfate Handling Workflow

Prepare for Handling
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End of Procedure
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Caption: A logical workflow for the safe handling of ethylene sulfate.
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Emergency Procedures
First Aid Measures

Exposure First Aid Procedure Reference

Eye Contact

Immediately hold eyelids apart

and flush the eye continuously

with running water for at least

15 minutes. Seek immediate

medical attention.

[1]

Skin Contact

Immediately flush body and

clothes with large amounts of

water, using a safety shower if

available. Remove all

contaminated clothing.

Continue flushing with water.

Seek immediate medical

attention.

[1]

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. If breathing is

difficult, administer oxygen.

Seek immediate medical

attention. Inhalation of vapors

may cause lung edema, with a

delayed onset of up to 24

hours.

[1]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. If the

person is conscious, give small

amounts of water to drink.

Seek immediate medical

attention.

[1]

Spill and Leak Procedures
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Minor Spills: Evacuate the area. Wearing appropriate PPE, cover the spill with a dry, inert

absorbent material (e.g., sand, vermiculite). Scoop the material into a suitable, labeled

container for hazardous waste disposal. Do not use water.

Major Spills: Evacuate the laboratory immediately and alert emergency personnel.

Firefighting Measures
Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide. Water spray or fog

should only be used for large fires.[1]

Hazards from Combustion: Combustion may produce carbon monoxide, carbon dioxide, and

other corrosive fumes.[1] Firefighters should wear self-contained breathing apparatus.

Storage and Disposal
Storage

Store in original, tightly sealed containers in a cool, dry, well-ventilated area.[1]

Store away from incompatible materials, particularly water and strong oxidizing agents.[1]

The storage area should be clearly marked with appropriate hazard warnings.

Disposal
Dispose of ethylene sulfate and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.

Do not dispose of down the drain or in general waste.

Experimental Protocols for Safety Assessment
The following sections describe the principles of standard OECD test guidelines that are

relevant for assessing the hazards of a chemical like ethylene sulfate. These are provided for

informational purposes; specific testing should be conducted by qualified professionals in

accordance with the full, current guidelines.

Acute Dermal Toxicity (Based on OECD Guideline 402)
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Objective: To determine the acute toxic effects of a substance applied to the skin.

Methodology: A single dose of the test substance is applied to the shaved skin of

experimental animals (typically rats or rabbits) for 24 hours.[4][10] The application site is

covered with a porous gauze and a semi-occlusive dressing. Animals are observed for

mortality and clinical signs of toxicity for up to 14 days.[1] The LD50 (the dose estimated to

be lethal to 50% of the animals) is determined.

Ethylene Sulfate Considerations: Given its corrosive nature, a limit test at 2000 mg/kg body

weight would likely be performed first. If corrosive effects are observed, further testing at

lower doses may be necessary.

Acute Inhalation Toxicity (Based on OECD Guideline
403)

Objective: To determine the toxicity of a substance upon inhalation.

Methodology: Animals (typically rats) are exposed to the test substance as a gas, vapor, or

aerosol in a whole-body or nose-only inhalation chamber for a defined period (usually 4

hours).[11][12][13] Multiple concentration groups are typically used. Animals are observed for

mortality and signs of toxicity for up to 14 days.[11][12] The LC50 (the concentration

estimated to be lethal to 50% of the animals) is calculated.

Ethylene Sulfate Considerations: As ethylene sulfate is a solid with a low vapor pressure,

testing would likely involve generating an aerosol of the substance.

In Vitro Skin Corrosion: Reconstructed Human
Epidermis (RhE) Test (Based on OECD Guideline 431)

Objective: To identify corrosive chemicals without the use of live animals.

Methodology: A three-dimensional reconstructed human epidermis (RhE) model is used. The

test chemical is applied topically to the tissue surface for specific exposure times (e.g., 3

minutes and 1 hour).[14][15][16] The viability of the tissue is then determined using a

colorimetric assay (e.g., MTT assay), which measures mitochondrial activity. A reduction in

cell viability below a certain threshold indicates a corrosive potential.[15]
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Ethylene Sulfate Considerations: This in vitro method is highly relevant for confirming the

corrosive nature of ethylene sulfate.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (Based on OECD Guideline 439)

Objective: To identify skin irritants without the use of live animals.

Methodology: Similar to the skin corrosion test, this method uses an RhE model. The test

chemical is applied for a set exposure time, followed by a post-exposure incubation period.

[17][18][19] Cell viability is measured, and a reduction below a defined threshold (but less

severe than for corrosion) indicates irritation potential.[18]

Ethylene Sulfate Considerations: As ethylene sulfate is classified as corrosive, it would also

be identified as an irritant in this assay.

Bacterial Reverse Mutation Test (Ames Test) (Based on
OECD Guideline 471)

Objective: To assess the mutagenic potential of a chemical.

Methodology: Strains of bacteria (e.g., Salmonella typhimurium and Escherichia coli) that

have a mutation preventing them from synthesizing an essential amino acid (e.g., histidine)

are used.[7][20][21] The bacteria are exposed to the test chemical with and without a

metabolic activation system (S9 mix).[7][20] If the chemical is a mutagen, it will cause a

reverse mutation, allowing the bacteria to grow on a medium lacking the essential amino

acid. The number of revertant colonies is counted as an indicator of mutagenicity.[22]

Ethylene Sulfate Considerations: As a direct-acting alkylating agent, ethylene sulfate would

be expected to show mutagenic activity in this assay, likely without the need for metabolic

activation.

Need Custom Synthesis?
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20. creative-bioarray.com [creative-bioarray.com]

21. The Ames Test or Bacterial Reverse Mutation Test - Eurofins Scientific [eurofins.com.au]

22. biosafe.fi [biosafe.fi]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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